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Introduction
N'-cyano-N,N-dimethylguanidine is a chemical compound of significant interest in the

pharmaceutical and agrochemical industries. It serves as a key intermediate in the synthesis of

various organic molecules.[1] Its bifunctional nature, featuring both a nucleophilic guanidine

core and an electrophilic cyano group, makes it a versatile building block in organic synthesis.

Notably, it is recognized as a crucial precursor in the manufacturing of cimetidine, a histamine

H2-receptor antagonist used to treat peptic ulcers.[1] This guide provides a comprehensive

overview of the physicochemical properties of N'-cyano-N,N-dimethylguanidine, detailed

experimental protocols for their determination, and a summary of its role in synthetic pathways.

Physicochemical Data
The fundamental physicochemical properties of N'-cyano-N,N-dimethylguanidine (CAS

Number: 1609-06-9) are summarized in the tables below for easy reference and comparison.

Table 1: General Properties
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Property Value

Molecular Formula C₄H₈N₄

Molecular Weight 112.13 g/mol [1]

CAS Number 1609-06-9[1]

IUPAC Name 2-cyano-1,1-dimethylguanidine

Synonyms
1,1-Dimethyl-3-cyanoguanidine, Cimetidine EP

Impurity G[1][2]

Table 2: Physical Properties

Property Value

Melting Point 176-177 °C

Boiling Point 182.9 °C at 760 mmHg

Appearance White crystalline solid (predicted)

Table 3: Spectroscopic Data

Spectroscopic Technique Predicted Data

Mass Spectrometry

Theoretical Monoisotopic Mass [M]: 112.074896

Da; [M+H]⁺: 113.082721 Da. Fragmentation is

expected to involve cleavage of C-N bonds and

the cyano group.[1]

¹H NMR

Expected signals for two methyl groups

attached to a nitrogen atom. The chemical shift

would likely be in the range of 2.5-3.5 ppm in a

suitable deuterated solvent.

¹³C NMR
Expected signals for the methyl carbons, the

guanidine carbon, and the cyano carbon.
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Experimental Protocols
Detailed methodologies for the determination of key physicochemical properties of N'-cyano-

N,N-dimethylguanidine are provided below. These protocols are based on standard laboratory

practices for organic compounds.

Melting Point Determination
Objective: To determine the temperature range over which N'-cyano-N,N-dimethylguanidine

transitions from a solid to a liquid.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle

Procedure:

Ensure the N'-cyano-N,N-dimethylguanidine sample is dry and finely powdered. If necessary,

grind the crystals using a mortar and pestle.

Pack the dry powder into a capillary tube to a height of 2-3 mm by tapping the sealed end of

the tube on a hard surface.

Place the packed capillary tube into the heating block of the melting point apparatus.

Set the heating rate to a rapid setting initially to determine an approximate melting point.

Allow the apparatus to cool.

Prepare a new sample and heat at a slower rate (1-2 °C per minute) as the temperature

approaches the approximate melting point.
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Record the temperature at which the first drop of liquid appears (T1) and the temperature at

which the entire solid has melted (T2).

The melting point range is reported as T1-T2.

Boiling Point Determination
Objective: To determine the temperature at which the vapor pressure of liquid N'-cyano-N,N-

dimethylguanidine equals the atmospheric pressure.

Apparatus:

Thiele tube or similar heating bath

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating source (e.g., Bunsen burner or heating mantle)

Clamps and stand

Procedure:

Place a small amount (a few milliliters) of the molten N'-cyano-N,N-dimethylguanidine into

the small test tube.

Invert a capillary tube (sealed end up) and place it into the test tube containing the sample.

Attach the test tube to a thermometer, ensuring the sample is level with the thermometer

bulb.

Suspend the assembly in a Thiele tube filled with a suitable heating oil.

Gently heat the side arm of the Thiele tube.
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Observe the capillary tube. As the liquid heats, a stream of bubbles will emerge from the

open end of the capillary tube.

When a continuous stream of bubbles is observed, remove the heat source.

The boiling point is the temperature at which the bubbling stops and the liquid just begins to

enter the capillary tube.

Solubility Assessment
Objective: To determine the solubility of N'-cyano-N,N-dimethylguanidine in various solvents.

Apparatus:

Test tubes and rack

Spatula

Vortex mixer (optional)

A selection of solvents (e.g., water, ethanol, acetone, dichloromethane, hexane)

Procedure:

Place a small, accurately weighed amount (e.g., 10 mg) of N'-cyano-N,N-dimethylguanidine

into a series of test tubes.

Add a measured volume (e.g., 1 mL) of a solvent to the first test tube.

Agitate the mixture vigorously for 1-2 minutes using a vortex mixer or by flicking the test

tube.

Visually observe if the solid has dissolved completely.

If the solid dissolves, it is classified as soluble in that solvent. If it remains undissolved, it is

classified as insoluble. If partial dissolution occurs, it is noted as sparingly soluble.

Repeat the process for each of the selected solvents.
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Record the results in a qualitative manner (soluble, sparingly soluble, insoluble).

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To obtain ¹H and ¹³C NMR spectra for structural elucidation and confirmation.

Apparatus:

NMR spectrometer

NMR tubes

Deuterated solvent (e.g., DMSO-d₆, CDCl₃)

Volumetric flasks and pipettes

Procedure:

Dissolve an appropriate amount of N'-cyano-N,N-dimethylguanidine in a suitable deuterated

solvent in a small vial.

Transfer the solution to an NMR tube.

Place the NMR tube in the spectrometer's probe.

Acquire the ¹H NMR spectrum according to the instrument's standard operating procedures.

Acquire the ¹³C NMR spectrum.

Process the spectra (Fourier transform, phase correction, baseline correction).

Integrate the signals in the ¹H spectrum and determine the chemical shifts (δ) in parts per

million (ppm) relative to a reference standard (e.g., tetramethylsilane, TMS).

Mass Spectrometry (MS)
Objective: To determine the molecular weight and fragmentation pattern of N'-cyano-N,N-

dimethylguanidine.
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Apparatus:

Mass spectrometer with a suitable ionization source (e.g., Electrospray Ionization - ESI)

Syringe pump or direct infusion system

Solvent system (e.g., methanol or acetonitrile with a small percentage of formic acid)

Procedure:

Prepare a dilute solution of N'-cyano-N,N-dimethylguanidine in a suitable solvent.

Introduce the sample into the mass spectrometer via direct infusion or after separation by

liquid chromatography.

Acquire the mass spectrum in positive ion mode to observe the [M+H]⁺ ion.

Determine the accurate mass of the molecular ion.

If desired, perform tandem mass spectrometry (MS/MS) to induce fragmentation and analyze

the resulting fragment ions to aid in structural confirmation.

Visualizations
Physicochemical Characterization Workflow
The following diagram illustrates a logical workflow for the comprehensive physicochemical

characterization of a chemical intermediate like N'-cyano-N,N-dimethylguanidine.
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Workflow for Physicochemical Characterization

Initial Assessment

Physical Properties

Structural & Analytical Characterization

Data Analysis & Reporting

Sample Acquisition & Purity Check

Appearance & Physical State

Melting Point Determination Boiling Point Determination Solubility Screening

NMR Spectroscopy (1H, 13C)

Mass Spectrometry (MS, MS/MS)

Infrared (IR) Spectroscopy

Data Compilation & Interpretation

Final Report Generation

Click to download full resolution via product page

Caption: A logical workflow for the physicochemical characterization of a chemical intermediate.
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Synthetic Pathway Involvement
N'-cyano-N,N-dimethylguanidine is a known impurity in the synthesis of the drug Cimetidine,

designated as "Cimetidine EP Impurity G". The following diagram illustrates a simplified

synthetic route to Cimetidine where this impurity could potentially arise or be used as a starting

material in related syntheses.

Simplified Synthetic Context of N'-cyano-N,N-dimethylguanidine

Precursors

Intermediate Formation Further Reactions

Final Product

Dimethylamine

N'-cyano-N,N-dimethylguanidine

Cyanoguanidine (Dicyandiamide)

Reaction Steps

Other Reagents

Cimetidine (or related structures)

Click to download full resolution via product page

Caption: Role of N'-cyano-N,N-dimethylguanidine in a synthetic pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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